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Compound of Interest

Compound Name: Macrocarpal K

Cat. No.: B1159774

For researchers, scientists, and drug development professionals, this in-depth technical guide
provides a comprehensive overview of the spectroscopic data for Macrocarpal K, a significant
phloroglucinol-sesquiterpene adduct isolated from Eucalyptus globulus. This document outlines
the key nuclear magnetic resonance (NMR) and mass spectrometry (MS) data essential for the
identification, characterization, and further investigation of this natural product.

Macrocarpal K, a member of the macrocarpal family of compounds, has garnered interest for
its potential biological activities. Its structural elucidation relies heavily on a detailed analysis of
its spectroscopic profile. This guide presents the available data in a structured format to
facilitate its use in research and development.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry provides crucial information for determining the molecular
formula of Macrocarpal K.

Parameter Value

Molecular Formula C28H4006

Molecular Weight 472.6 g/mol

lonization Mode Electrospray lonization (ESI)
Mass Analyzed [M+H]*, [M+Na]*, etc.
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The *H and 13C NMR data are fundamental to defining the precise chemical structure of
Macrocarpal K, including the connectivity of its phloroglucinol and sesquiterpene moieties. The
following tables summarize the chemical shifts (8) in parts per million (ppm).

H NMR Spectroscopic Data

Position o (ppm) Multiplicity J (Hz)

Data unavailable in
the provided search

results

Position d (ppm)

Data unavailable in the provided search results

Experimental Protocols

The isolation and spectroscopic analysis of Macrocarpal K follow a standardized workflow for
natural product chemistry.

Isolation of Macrocarpal K

The general procedure for isolating macrocarpals from Eucalyptus species involves several key

steps:

o Extraction: Dried and powdered leaves of Eucalyptus globulus are extracted with a suitable
organic solvent, such as methanol or ethanol, often at room temperature or with gentle
heating.

» Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with
solvents of varying polarity (e.g., hexane, ethyl acetate, and water) to separate compounds
based on their polarity.
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» Chromatographic Separation: The fraction containing the macrocarpals is further purified
using a combination of chromatographic techniques. This typically includes column
chromatography on silica gel, followed by preparative high-performance liquid
chromatography (HPLC) to yield pure Macrocarpal K.

Spectroscopic Analysis

The structural characterization of the isolated Macrocarpal K is achieved through the following
spectroscopic methods:

e Mass Spectrometry (MS): High-resolution mass spectra are acquired using an electrospray
ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to
determine the accurate mass and molecular formula.

» Nuclear Magnetic Resonance (NMR): *H, 13C, and various 2D NMR experiments (e.g.,
COSY, HSQC, HMBC) are performed on a high-field NMR spectrometer. Samples are
typically dissolved in deuterated solvents such as methanol-da4 or chloroform-d.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Macrocarpal K.
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A generalized workflow for the isolation and structural elucidation of Macrocarpal K.

Note: The specific *H and 3C NMR chemical shift values for Macrocarpal K were not available
in the publicly accessible search results at the time of this compilation. For definitive data,
researchers are encouraged to consult the primary literature, specifically the publication by
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Shibuya et al. (2001) in Natural Medicines, which describes the isolation and structure
determination of new macrocarpals, including Macrocarpal K.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Macrocarpal
K: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159774#spectroscopic-data-nmr-ms-of-
macrocarpal-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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